Tert-butyl 4-[6-(ethoxycarbonyl)pyridin-2-yl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(6-ethoxycarbonylpyridin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H25N3O4/c1-5-23-15(21)13-7-6-8-14(18-13)19-9-11-20(12-10-19)16(22)24-17(2,3)4/h6-8H,5,9-12H2,1-4H3
• InChI Key: AZNAPGCOZCKSHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CC=C1)N2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol
• CAS No.: 1350807-20-3

Description

Tert-butyl 4-[6-(ethoxycarbonyl)pyridin-2-yl]piperazine-1-carboxylate is a chemical compound with the molecular formula C17H25N3O4. It is a derivative of N-Boc piperazine, which serves as a useful building block/intermediate in the synthesis of several novel organic compounds.

Synthesis Analysis

The synthesis of this compound involves the use of N-Boc piperazine derivatives. Two such derivatives, an ester derivative (tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate) and a hydrazide derivative (tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate), were synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies.

Molecular Structure Analysis

The molecular structure of this compound was confirmed by single crystal X-ray diffraction analysis. The molecule adopts a linear shape with the ethyl acetate moiety adopting a fully extended conformation. The crystal structure features C–H…O intermolecular interactions, resulting in a two-dimensional zig-zag architecture.

Scientific Research Applications

Catalytic Activity

• Tert-butyl 4-[6-(ethoxycarbonyl)pyridin-2-yl]piperazine-1-carboxylate derivatives are studied for their catalytic activity, particularly in acylation chemistry. For example, polymethacrylates containing a 4-amino-pyridyl derivative, structurally related to this compound, have been found effective in catalyzing acylation reactions, showcasing their potential in synthetic chemistry (Mennenga et al., 2015).

Structural and Chemical Characterization

• The structural and chemical properties of similar tert-butyl piperazine-1-carboxylate derivatives have been extensively studied, providing insights into their molecular arrangements and intermolecular interactions. For example, studies involving X-ray diffraction and spectroscopic analysis have been conducted to characterize these compounds, which can be crucial for understanding their behavior in various applications (Sanjeevarayappa et al., 2015).

Biological Evaluation

• Derivatives of tert-butyl piperazine-1-carboxylate, akin to this compound, have been subjected to biological evaluations, such as antibacterial and anthelmintic activity screening. These studies help in assessing the potential of these compounds in medicinal and pharmaceutical applications (Kulkarni et al., 2016).

Crystal Structure Analysis

• Research has focused on the crystal and molecular structure of tert-butyl piperazine-1-carboxylate derivatives. Understanding the crystal structure is vital for applications in drug design and material science. For instance, studies have reported the crystal system, space group, and unit cell parameters of such compounds (Mamat et al., 2012).

Novel Chemistry and Synthetic Approaches

• Innovative synthetic methods and novel chemistry of tert-butyl piperazine-1-carboxylate derivatives are explored for their potential use in creating pharmacologically active compounds. For example, a modified Bruylants approach was used to synthesize a sterically congested piperazine derivative, providing insights into new synthetic pathways (Gumireddy et al., 2021).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Given the diverse biological activities of compounds containing piperazine rings, there could be potential for this compound in the field of drug discovery.